3-(hydroxymethyl)-5-(4-methylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-(hydroxymethyl)-5-[(4-methylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C12H11NO2S2/c1-8-2-4-9(5-3-8)6-10-11(15)13(7-14)12(16)17-10/h2-6,14H,7H2,1H3/b10-6+
• InChI Key: MKYARKVCIKGFFZ-UXBLZVDNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CO
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)CO
• Molecular Formula: C12H11NO2S2
• Molecular Weight: 265.4 g/mol

Description

3-(hydroxymethyl)-5-(4-methylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one, also known as Methylthiouracil, is a heterocyclic organic compound that is widely used in scientific research. It is a member of the thiazolidinone family, which has been found to have a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties. In

Scientific Research Applications

Supramolecular Structures

• Study 1 : Analyzed the supramolecular structures of compounds including 3-(hydroxymethyl)-5-(4-methylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one, revealing complex hydrogen bonding patterns and molecular assemblies. The study contributes to understanding molecular interactions and crystal engineering (Delgado et al., 2005).

Drug Design and Kinase Inhibition

• Study 2 : Explored the use of thiazolidin-4-one derivatives in drug design. The study identified potent inhibitors of protein kinase DYRK1A, demonstrating the potential of such compounds in treating neurological and oncological disorders (Bourahla et al., 2021).

Supramolecular Self-Assembly

• Study 3 : Investigated the supramolecular self-assembly of thioxothiazolidinone derivatives, including 3-aryl-5-(4-nitrobenzylidene)-2-thioxothiazolidin-4-one derivatives. This study highlights the role of noncovalent interactions in stabilizing supramolecular frameworks, important in materials science and nanotechnology (Andleeb et al., 2017).

Antibacterial Activity

• Study 4 : Explored the antibacterial properties of analogs of 5-Arylidene-3-(4-methylcoumarin-7-yloxyacetylamino)-2-thioxo-1,3-thiazolidin-4-one, demonstrating potential applications in developing new antimicrobial agents (Công et al., 2014).

Anticancer Activity

• Study 5 : Investigated the anticancer activity of BPT analogs, including 5-(4-methylbenzylidene)-2-phenylimino-1,3-thiazolidin-4-one. This study adds to the growing body of research on the potential of thiazolidinone derivatives in cancer treatment (Wu et al., 2006).

Inhibition of 17β-Hydroxysteroid Dehydrogenase

• Study 6 : Identified thiazolidinedione derivatives as potent inhibitors of 17β-hydroxysteroid dehydrogenase type 3, suggesting potential therapeutic applications in hormone-related conditions (Harada et al., 2012).

Glycosidase Inhibitory and Cytotoxic Activity

• Study 7 : Synthesized novel 2-(hydroxymethyl)-3-aryl-1,3-thiazolidin-4-ones, examining their glycosidase inhibitory activities and cytotoxicity, which is significant in pharmaceutical and biochemical research (Zhang Jin-chao, 2009).